Cas no 1261859-96-4 (2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261859-96-4
• MF: C₁₄H₄F₁₀
• MW: 362.165598869324
• CID: 4997629
• Update Time: 2025-07-21

2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H4F10/c15-8-7(9(16)11(18)12(19)10(8)17)5-2-1-4(14(22,23)24)3-6(5)13(20)21/h1-3,13H
• InChI Key： KOOLRXLBSIHHJO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261859-96-4)

The compound 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261859-96-4) is a highly fluorinated biphenyl derivative that has garnered significant attention in the fields of advanced materials and specialty chemicals. With its unique molecular structure, this compound exhibits exceptional thermal stability, chemical resistance, and hydrophobic properties, making it a valuable candidate for applications in electronics, coatings, and high-performance polymers. The presence of multiple fluorine atoms in its structure enhances its reactivity and selectivity, which is particularly advantageous in synthetic chemistry and material science.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in industries such as pharmaceuticals, agrochemicals, and liquid crystal displays (LCDs). Researchers and manufacturers are increasingly exploring the potential of 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl as a key intermediate in the synthesis of novel materials. Its ability to impart low surface energy and high durability makes it an attractive option for developing water- and oil-repellent coatings, which are highly sought after in the automotive and aerospace sectors.

One of the most frequently searched questions related to this compound is: "What are the applications of 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl in electronics?" The answer lies in its exceptional dielectric properties and resistance to harsh environmental conditions. This compound is being investigated for use in insulating materials, flexible printed circuits, and even next-generation semiconductor devices. Its compatibility with other fluoropolymers further expands its utility in cutting-edge technologies.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl offers numerous industrial benefits, its persistence in the environment has raised concerns. Researchers are actively working on developing greener synthesis methods and exploring biodegradable alternatives to mitigate potential ecological risks. This balance between innovation and sustainability is a key focus for stakeholders in the chemical industry.

The synthesis of 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl involves complex multi-step reactions, often requiring specialized catalysts and controlled conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have significantly improved the efficiency and yield of its production. These innovations are not only reducing costs but also minimizing waste, aligning with the principles of green chemistry.

In the pharmaceutical sector, the compound's unique fluorine-rich structure is being explored for its potential in drug design. Fluorinated molecules often exhibit enhanced bioavailability and metabolic stability, making them valuable in the development of new therapeutics. While 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl is not directly used as an active pharmaceutical ingredient (API), its derivatives could play a crucial role in future drug discovery programs.

As the global market for specialty chemicals continues to grow, the demand for high-purity 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl is expected to rise. Manufacturers are investing in advanced purification techniques, such as supercritical fluid chromatography, to meet the stringent quality requirements of end-users. This focus on purity and performance is driving innovation across the supply chain.

In conclusion, 2'-Difluoromethyl-2,3,4,5,6-pentafluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261859-96-4) represents a fascinating intersection of chemistry, materials science, and industrial applications. Its unique properties and versatility make it a compound of great interest for researchers and industry professionals alike. As technology advances and sustainability becomes a priority, the future of this fluorinated biphenyl derivative looks promising, with potential breakthroughs on the horizon.